Cas no 2229274-88-6 (3-(2-Hydroxynaphthalen-1-yl)-2-oxopropanoic acid)

• Product Name: 3-(2-Hydroxynaphthalen-1-yl)-2-oxopropanoic acid
• CAS No: 2229274-88-6
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• CID: 5766982
• PubChem ID: 137732505
• Update Time: 2025-10-31

3-(2-Hydroxynaphthalen-1-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxynaphthalen-1-yl)-2-oxopropanoic acid
• 2229274-88-6
• EN300-1793808
• 3-(2-Hydroxynaphthalen-1-yl)-2-oxopropanoic acid

• Inchi： 1S/C13H10O4/c14-11-6-5-8-3-1-2-4-9(8)10(11)7-12(15)13(16)17/h1-6,14H,7H2,(H,16,17)
• InChI Key： LMUFTMIGCFQANN-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1CC(C(=O)O)=O

Computed Properties

• Exact Mass: 230.05790880g/mol
• Monoisotopic Mass: 230.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-(2-Hydroxynaphthalen-1-yl)-2-oxopropanoic acid

3-(2-Hydroxynaphthalen-1-yl)-2-oxopropanoic Acid: A Comprehensive Overview

The compound 3-(2-Hydroxynaphthalen-1-yl)-2-oxopropanoic acid (CAS No. 2229274-88-6) is a fascinating organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of naphthoic acids, which are derivatives of naphthalene with carboxylic acid functionalities. The presence of the hydroxyl group at the 2-position of the naphthalene ring introduces unique electronic and steric properties, making this compound a subject of interest in both academic and applied research.

Recent studies have highlighted the importance of naphthoic acids in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The hydroxynaphthalenyl moiety is known to exhibit significant bioactivity due to its ability to interact with various biological targets, such as enzymes and receptors. The 2-oxopropanoic acid group further enhances the compound's versatility by providing additional sites for functionalization and bioavailability optimization.

One of the most promising applications of 3-(2-Hydroxynaphthalen-1-yl)-2-oxopropanoic acid lies in its potential as a lead compound for designing novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators, making their inhibition a critical target for treating conditions like arthritis, cardiovascular diseases, and neurodegenerative disorders.

Moreover, the compound has shown remarkable activity in anticancer studies. Preclinical research indicates that 3-(2-Hydroxynaphthalen-1-yl)-2-oxopropanoic acid can induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. Its ability to selectively target cancer cells while sparing normal cells makes it a compelling candidate for further preclinical development.

The synthesis of 3-(2-Hydroxynaphthalen-1-yl)-2-oxopropanoic acid involves a series of well-established organic reactions, including Friedel-Crafts acylation and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving scalability. These developments are crucial for transitioning the compound from laboratory research to industrial production.

In addition to its therapeutic potential, 3-(2-Hydroxynaphthalen-1-yl)-2-oxopropanoic acid has found applications in materials science. Its aromatic structure and functional groups make it suitable for use as a building block in constructing advanced materials, such as organic semiconductors and sensors. Researchers have explored its role in enhancing the electronic properties of polymers, paving the way for applications in flexible electronics and optoelectronic devices.

The environmental impact of 3-(2-Hydroxynaphthalen-1-yl)-2-oxopropanoic acid is another area of growing interest. Studies have focused on its biodegradability and toxicity profiles to ensure its safe use in both therapeutic and industrial contexts. Preliminary data suggest that the compound exhibits low toxicity at therapeutic concentrations, which is a positive indicator for its future clinical applications.

In conclusion, 3-(2-Hydroxynaphthalen-1-yl)-2-oxopropanoic acid (CAS No. 2229274-88-6) is a multifaceted compound with immense potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in modern scientific research. As ongoing investigations continue to unravel its full potential, this compound is poised to make significant contributions to medicine, materials science, and beyond.